8-Benzyl-4-(3,5-dichlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-benzyl-4-(3,5-dichlorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C22H22Cl2N2O4/c23-17-10-16(11-18(24)12-17)20(27)26-19(21(28)29)14-30-22(26)6-8-25(9-7-22)13-15-4-2-1-3-5-15/h1-5,10-12,19H,6-9,13-14H2,(H,28,29)
• InChI Key: NIGGTDPAOGTUIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(C(CO2)C(=O)O)C(=O)C3=CC(=CC(=C3)Cl)Cl)CC4=CC=CC=C4
• Molecular Formula: C22H22Cl2N2O4
• Molecular Weight: 449.3 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a spirocyclic system, which is a type of cyclic system in organic chemistry where two rings share a single atom. The presence of the benzoyl and carboxylic acid groups suggest that it might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the spirocyclic system and multiple functional groups. The 3D structure would be determined by these groups and the specific ways in which they are bonded together.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present in the molecule. For example, the carboxylic acid group could potentially undergo reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like carboxylic acid might make it more soluble in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it might be a skin or eye irritant.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research might focus on improving its potency, selectivity, or pharmacokinetic properties.